4-chloro-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C11H13Cl2N5O
• Molecular Weight: 302.16 g/mol
• IUPAC Name: 4-chloro-N-[3-(4-chloropyrazol-1-yl)propyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H13Cl2N5O/c1-17-10(9(13)6-15-17)11(19)14-3-2-4-18-7-8(12)5-16-18/h5-7H,2-4H2,1H3,(H,14,19)
• InChI Key: PURUOWPJNIDRBW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Cl)C(=O)NCCCN2C=C(C=N2)Cl

Description

4-chloro-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-5-carboxamide is a compound that belongs to the class of pyrazole derivatives. Pyrazole derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry . This compound is characterized by the presence of two pyrazole rings, each substituted with a chlorine atom, and a carboxamide group.

Preparation Methods

The synthesis of 4-chloro-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-5-carboxamide can be achieved through a multi-step process involving the formation of the pyrazole rings and subsequent functionalization. One common method involves the reaction of 4-chloro-1H-pyrazole with 1-bromo-3-chloropropane to form the intermediate 3-(4-chloro-1H-pyrazol-1-yl)propyl bromide. This intermediate is then reacted with 1-methyl-1H-pyrazole-5-carboxamide under basic conditions to yield the final product .

Chemical Reactions Analysis

4-chloro-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-5-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atoms on the pyrazole rings can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the treatment of infectious diseases and cancer.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Comparison with Similar Compounds

Similar compounds to 4-chloro-N-[3-(4-chloro-1H-pyrazol-1-yl)propyl]-1-methyl-1H-pyrazole-5-carboxamide include other pyrazole derivatives such as:

• 3-chloro-4-fluoro-N-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methyl}aniline
• 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole .

These compounds share similar structural features and pharmacological activities but differ in their specific substituents and functional groups, which can influence their biological activities and applications.